Cas no 864938-98-7 (5-(1,3-benzothiazol-2-yl)-N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide)

• Product Name: 5-(1,3-benzothiazol-2-yl)-N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide
• CAS No: 864938-98-7
• MF: C₂₃H₁₇N₃O₃S₃
• MW: 479.594381093979
• CID: 6284357
• PubChem ID: 3344402
• Update Time: 2025-05-23

5-(1,3-benzothiazol-2-yl)-N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-benzothiazol-2-yl)-N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide
• 5-(benzo[d]thiazol-2-yl)-N-(4-(2,5-dimethoxyphenyl)thiazol-2-yl)thiophene-2-carboxamide
• 864938-98-7
• F1301-0404
• 5-(1,3-benzothiazol-2-yl)-N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide
• AKOS024605098

• Inchi： 1S/C23H17N3O3S3/c1-28-13-7-8-17(29-2)14(11-13)16-12-30-23(25-16)26-21(27)19-9-10-20(31-19)22-24-15-5-3-4-6-18(15)32-22/h3-12H,1-2H3,(H,25,26,27)
• InChI Key： NBWINAMEIBFYMS-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1=CC=C(C(NC2=NC(=CS2)C2C=C(C=CC=2OC)OC)=O)S1

Computed Properties

• Exact Mass: 479.04320493g/mol
• Monoisotopic Mass: 479.04320493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 158Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 5-(1,3-benzothiazol-2-yl)-N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide

Comprehensive Analysis of 5-(1,3-benzothiazol-2-yl)-N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide (CAS No. 864938-98-7)

In the realm of organic chemistry and pharmaceutical research, 5-(1,3-benzothiazol-2-yl)-N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide (CAS No. 864938-98-7) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its intricate structure featuring benzothiazole, thiazole, and thiophene moieties, is being extensively studied for its potential applications in medicinal chemistry and material science. Researchers are particularly intrigued by its unique electronic properties and binding affinities, which make it a promising candidate for drug discovery and optoelectronic applications.

The compound's molecular structure is a key factor driving its versatility. The presence of a thiophene-2-carboxamide core linked to a benzothiazole ring and a dimethoxyphenyl group via a thiazole bridge creates a conjugated system that enhances its stability and reactivity. This structural complexity has led to investigations into its potential as a fluorescent probe or a small-molecule inhibitor in biochemical assays. Recent studies have explored its interactions with various biological targets, including enzymes and receptors, highlighting its relevance in drug design and therapeutic development.

From a synthetic perspective, the preparation of 5-(1,3-benzothiazol-2-yl)-N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. The compound's CAS No. 864938-98-7 serves as a unique identifier in chemical databases, facilitating its procurement and characterization. Its solubility in common organic solvents, such as DMSO and DMF, further underscores its utility in laboratory settings.

In the context of current research trends, this compound aligns with the growing demand for heterocyclic scaffolds in drug discovery. The integration of AI-driven molecular modeling and high-throughput screening has accelerated the identification of its potential applications. For instance, its structural features resemble those of known kinase inhibitors, sparking interest in its use for cancer research. Additionally, its photophysical properties are being evaluated for applications in organic electronics, such as OLEDs and sensors.

Safety and handling of 5-(1,3-benzothiazol-2-yl)-N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide are critical considerations in laboratory environments. While it is not classified as a hazardous material, standard precautions for handling organic compounds should be observed, including the use of personal protective equipment (PPE) and proper ventilation. Researchers are advised to consult its Material Safety Data Sheet (MSDS) for detailed guidelines.

The compound's relevance extends to academic and industrial research, where it is often cited in publications exploring structure-activity relationships (SAR) and molecular docking studies. Its CAS No. 864938-98-7 is frequently searched in scientific databases, reflecting its prominence in contemporary chemistry. As the field advances, further investigations into its mechanistic pathways and derivative synthesis are expected to uncover new opportunities for innovation.

In summary, 5-(1,3-benzothiazol-2-yl)-N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide represents a fascinating example of modern heterocyclic chemistry. Its multifaceted applications, from pharmaceuticals to materials science, underscore its value as a research tool. With ongoing advancements in synthetic methodologies and computational chemistry, this compound is poised to play a pivotal role in future scientific breakthroughs.